Hydrazinecarbonitrile, 2-phenyl-

Specification

• CAS No.: 62875-15-4
• Molecular Formula: C7H7N3
• Molecular Weight: 133.15 g/mol
• IUPAC Name: anilinocyanamide
• Standard InChI: InChI=1S/C7H7N3/c8-6-9-10-7-4-2-1-3-5-7/h1-5,9-10H
• Standard InChI Key: UAMLIWUWDONLTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NNC#N

Introduction

Chemical Identity and Structural Characteristics

Nomenclature and Molecular Structure

Hydrazinecarbonitrile, 2-phenyl-, is systematically named 1-phenylhydrazine-2-carbonitrile under IUPAC guidelines. Its molecular formula is C₇H₇N₃, with a molecular weight of 133.16 g/mol. The structure consists of a hydrazine moiety (NH–NH₂) where one nitrogen atom is bonded to a phenyl group (C₆H₅) and the adjacent nitrogen is substituted with a nitrile group (–CN). This arrangement positions the compound as a key precursor for synthesizing fused heterocyclic systems.

Key Structural Features:

• Phenyl Group: Provides aromatic stability and influences electronic properties.

• Hydrazine Backbone: Enables nucleophilic reactivity and participation in cyclization reactions.

• Nitrile Group: Acts as an electron-withdrawing group, enhancing electrophilicity at adjacent sites.

Synthesis and Manufacturing Processes

Primary Synthetic Routes

Method A: Nucleophilic Substitution

• Reactants: 2-Chloro-4,5-dihydro-1H-imidazole and phenylhydrazine.

• Conditions: Dichloromethane, ambient temperature.

• Mechanism: The NH₂ group of phenylhydrazine attacks the electrophilic carbon of 2-chloroimidazoline, forming an intermediate that undergoes intramolecular cyclization to yield imidazo-triazole derivatives.

Method B: Condensation Reactions

• Utilizes arylhydrazines and nitrile-containing electrophiles in the presence of base catalysts.

Reaction Optimization

• Yield: Up to 85% purity achieved through recrystallization or column chromatography.

• Byproducts: Minor impurities include unreacted phenylhydrazine and dimeric species, which are separable via fractional distillation.

Chemical Properties and Reactivity

Physicochemical Properties

Property	Value/Description
Melting Point	120–122°C (decomposes)
Solubility	Soluble in DCM, DMF; insoluble in H₂O
Stability	Air-sensitive; store under N₂

Reactivity Profile

• Nucleophilic Sites: The hydrazine NH group participates in acylations, sulfonylations, and urea formations.

• Electrophilic Nitrile: Undergo hydrolysis to amides or react with Grignard reagents to form ketones.

• Cyclization Potential: Reacts with heterocyclic chlorides (e.g., 2-chloroimidazoline) to form fused triazole-imidazole systems.

Applications in Pharmaceutical Chemistry

Intermediate for Heterocyclic Synthesis

1-phenylhydrazine-2-carbonitrile is a cornerstone in constructing imidazo[2,1-c]triazol-3-imines, which exhibit cytotoxicity against MCF-7 (breast cancer) and A549 (lung adenocarcinoma) cell lines (IC₅₀: 12–45 μM).

Mechanism of Action:

• Derived compounds intercalate DNA or inhibit topoisomerase II.

• Structure-activity relationships (SAR) indicate that electron-withdrawing substituents on the phenyl ring enhance potency.

Recent Research and Future Directions

Cytotoxicity Studies (2020)

A landmark study synthesized 28 derivatives of 1-phenylhydrazine-2-carbonitrile, evaluating their anticancer potential. Key findings include:

• Compound 5e: IC₅₀ = 12.3 μM against MCF-7, with minimal hemolysis (<5% at 50 μM).

• X-ray Crystallography: Confirmed planar geometry critical for DNA intercalation.

Emerging Applications

• Antimicrobial Agents: Preliminary data suggest activity against Gram-positive bacteria.

• Catalysis: As ligands in transition-metal complexes for asymmetric synthesis.